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Compound of Interest

Compound Name: 2-Nitrophenyl butyrate

Cat. No.: B1199213 Get Quote

Essential Safety and Handling Guide for 2-
Nitrophenyl Butyrate
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 2-Nitrophenyl butyrate. Adherence to these procedures

is essential for ensuring personal safety and proper disposal.

Chemical Identifier:

Name: 2-Nitrophenyl butyrate

CAS Number: 2487-26-5

Hazard Summary: 2-Nitrophenyl butyrate is classified as a skin sensitizer and may cause an

allergic skin reaction.[1][2][3] It is crucial to avoid all personal contact, including inhalation of

any dust, fumes, or vapors.[4]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 2-
Nitrophenyl butyrate. The following table summarizes the required PPE.
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PPE Category Specification

Eye and Face

Tightly fitting safety goggles or a face shield,

conforming to EN 166 (EU) or NIOSH (US)

standards, should be used.[1][2]

Hand

Chemical-resistant gloves (e.g., disposable

nitrile) must be worn.[5] Gloves should be

inspected before use and disposed of after

contact.[2][5]

Body

A lab coat or chemical-resistant coveralls should

be worn.[5][6] Contaminated work clothing

should not be allowed out of the workplace.[1][2]

[3]

Respiratory

If exposure limits are exceeded or irritation is

experienced, a full-face respirator with an

appropriate filter (e.g., ABEK type) is necessary.

[1][3]

Footwear
Closed-toe and closed-heel shoes that cover the

entire foot are required.[5]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][4]

Ensure that an eyewash station and safety shower are readily accessible.

Remove all sources of ignition.[1]

2. Donning PPE:

Before handling the chemical, put on all required PPE as specified in the table above.

3. Handling the Chemical:
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Avoid the formation of dust and aerosols.[1]

Avoid breathing any mist, gas, or vapors.[1]

Prevent contact with skin and eyes.[1]

Use non-sparking tools if there is a risk of electrostatic discharge.[1]

4. In Case of a Spill:

Evacuate personnel to a safe area.[1]

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using sand, earth, or other non-combustible absorbent material.[4]

Collect the spilled material and place it in a suitable, closed container for disposal.[1][4]

Wash the spill area thoroughly.[4]

5. After Handling:

Wash hands thoroughly with soap and water after handling the chemical.[2][3]

Carefully remove and dispose of contaminated gloves.[2]

Wash any contaminated clothing before reuse.[2][3]

Disposal Plan
All waste materials must be handled in accordance with local, state, and federal regulations.[4]

Chemical Waste: Dispose of 2-Nitrophenyl butyrate and any contaminated materials in a

designated hazardous waste container.[1][2][3] The container must be properly labeled.

Contaminated PPE: Used gloves and disposable lab coats should be placed in a sealed bag

and disposed of as hazardous waste.
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Containers: Do not reuse empty containers. Puncture and dispose of them at an authorized

landfill or as directed by your institution's safety protocols.[4]

Experimental Workflow
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Caption: Workflow for Safely Handling 2-Nitrophenyl Butyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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